N-(5-Amino-2-methylphenyl)-4-methoxybenzamide
Overview
Description
“N-(5-Amino-2-methylphenyl)-4-methoxybenzamide” is a chemical compound. It is a solid at room temperature . The IUPAC name for this compound is 4-methyl-N~3~- [4- (3-pyridinyl)-2-pyrimidinyl]-1,3-benzenediamine .
Synthesis Analysis
The synthesis of “N-(5-Amino-2-methylphenyl)-4-methoxybenzamide” involves reducing N-(5-nitro-2-methylphenyl)-4-(3-pyridyl)-2-pyrimidinamine in an ester solvent under the action of a reducing reagent selected from Pd-C/ammonium formate, Pd-C/formic acid, and Pd-C/ammonium formate/formic acid .Molecular Structure Analysis
The title compound, C16H15N5, crystallizes with two independent molecules (A and B) in the asymmetric unit. The dihedral angles of the pyrimidine ring with the benzene and pyridyl rings are 22.3 (1) and 53.2 (9)°, respectively, in molecule A, and 6.8 (1) and 11.6 (9)° in molecule B .Physical And Chemical Properties Analysis
The compound has a molecular weight of 277.33 . It is a solid at room temperature . Unfortunately, other physical and chemical properties like melting point, boiling point, density, etc., are not available in the retrieved resources.Scientific Research Applications
Antimicrobial Activity
N-(5-AMPMB) derivatives have been synthesized and evaluated for their in vitro antimicrobial activities against clinically isolated strains. Researchers have investigated their effectiveness against both bacterial and fungal pathogens . These compounds could potentially serve as novel antimicrobial agents.
Antioxidant Properties
In addition to antimicrobial activity, N-(5-AMPMB) derivatives have been assessed for their antioxidant potential. Specifically, compounds 4b and 4c demonstrated good antioxidant activity in diphenylpicrylhydrazyl (DPPH) radical-scavenging assays . Antioxidants play a crucial role in protecting cells from oxidative damage, making this an important area of study.
Transamination and Racemisation Mechanisms
Compounds containing an azomethine group (-C=N-) are valuable for understanding transamination and racemisation reactions in biological systems . N-(5-AMPMB) derivatives fall into this category, and their structural aspects contribute to elucidating these mechanisms.
Schiff Bases and Complexation Behaviors
Schiff bases, including those derived from N-(5-AMPMB), exhibit diverse structural aspects and complexation behaviors. Researchers have synthesized Schiff bases from various compounds, and their biological activities have been explored . These studies shed light on the potential applications of N-(5-AMPMB) in coordination chemistry.
Biological Activities Beyond Antimicrobials
Schiff bases, such as N-(5-AMPMB) derivatives, have been investigated for antitumor, anticancer, and antifungal activities . Their stability and diverse structural features make them intriguing candidates for further exploration in drug development.
Aryl and Heterocyclic Residues
N-(5-AMPMB) derivatives containing aryl groups or heterocyclic residues have attracted attention due to their excellent biological activities . These compounds may hold promise in various therapeutic contexts.
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds have been found to exhibit antimicrobial and antioxidant activities .
Mode of Action
It’s known that the compound was synthesized to determine its in vitro antimicrobial activities against clinically isolated strains .
Result of Action
Some synthesized compounds showed moderate antimicrobial activity compared to standard drugs against bacterial and fungal strains tested .
properties
IUPAC Name |
N-(5-amino-2-methylphenyl)-4-methoxybenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O2/c1-10-3-6-12(16)9-14(10)17-15(18)11-4-7-13(19-2)8-5-11/h3-9H,16H2,1-2H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IYTSRPMAJZDVIY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)N)NC(=O)C2=CC=C(C=C2)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5-Amino-2-methylphenyl)-4-methoxybenzamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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